N-butyl-3-[(4-methoxybenzoyl)amino]benzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-butyl-3-[(4-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-4-12-20-18(22)15-6-5-7-16(13-15)21-19(23)14-8-10-17(24-2)11-9-14/h5-11,13H,3-4,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: OULIEYGLJFHNPJ-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)OC

Description

N-butyl-3-[(4-methoxybenzoyl)amino]benzamide is a chemical compound that is commonly used in scientific research. It is a member of the benzamide family and is often referred to as BMB. This compound has been studied extensively due to its potential applications in various fields of science, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-butyl-3-[(4-methoxybenzoyl)amino]benzamide involves the inhibition of certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
N-butyl-3-[(4-methoxybenzoyl)amino]benzamide has been found to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to inhibit the growth and proliferation of cancer cells. Additionally, it has been found to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-butyl-3-[(4-methoxybenzoyl)amino]benzamide in lab experiments is its high purity and stability. It is also readily available and easy to synthesize. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of N-butyl-3-[(4-methoxybenzoyl)amino]benzamide. One area of research is the development of new synthetic methods that can improve the yield and purity of the compound. Another area of research is the investigation of its potential use as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to elucidate its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-butyl-3-[(4-methoxybenzoyl)amino]benzamide involves the reaction of 4-methoxybenzoic acid with N-butyl-3-aminobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified using column chromatography to obtain pure N-butyl-3-[(4-methoxybenzoyl)amino]benzamide.

Scientific Research Applications

N-butyl-3-[(4-methoxybenzoyl)amino]benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-tumor, and neuroprotective properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.